Cas no 1932117-38-8 (1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-, 1,1-dimethylethyl ester, (2R)-)

• Product Name: 1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-, 1,1-dimethylethyl ester, (2R)-
• CAS No: 1932117-38-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6138291
• PubChem ID: 89522301
• Update Time: 2025-09-27

1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• SCHEMBL14889916
• 1932117-38-8
• tert-Butyl (R)-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate

• Inchi： 1S/C10H15NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h5-7H,1-4H3/t7-/m1/s1
• InChI Key： ZQUJUMROTWQJDY-SSDOTTSWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(=O)C=C[C@H]1C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±33.0 °C(Predicted)
• pka: -1.83±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids